2-Cyclopropoxy-4-methoxy-1-methylbenzene

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-methoxy-1-methylbenzene
• InChI: InChI=1S/C11H14O2/c1-8-3-4-10(12-2)7-11(8)13-9-5-6-9/h3-4,7,9H,5-6H2,1-2H3
• InChI Key: JSFKETQEEFNJNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC)OC2CC2

Description

2-Cyclopropoxy-4-methoxy-1-methylbenzene is a substituted aromatic compound characterized by a benzene ring functionalized with a cyclopropoxy group at the 2-position, a methoxy group at the 4-position, and a methyl group at the 1-position. The cyclopropoxy group introduces significant steric hindrance and ring strain, which may influence reactivity and stability compared to analogous alkoxy substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-4-methoxy-1-methylbenzene typically involves electrophilic aromatic substitution reactions. One common method is the reaction of 4-methoxy-1-methylbenzene with cyclopropyl bromide in the presence of a strong base, such as sodium hydride, to form the desired product . The reaction conditions often include an inert atmosphere, such as nitrogen or argon, and a solvent like dimethylformamide (DMF) to facilitate the reaction.

Industrial Production Methods

Industrial production methods for 2-Cyclopropoxy-4-methoxy-1-methylbenzene are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-4-methoxy-1-methylbenzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to form the corresponding cyclopropyl alcohol.

Substitution: Electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation, can occur on the benzene ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Hydrogen gas (H2) with a palladium catalyst (Pd/C).

Substitution: Nitration using a mixture of concentrated nitric acid (HNO3) and sulfuric acid (H2SO4).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Cyclopropyl alcohol.

Substitution: Nitro, sulfonyl, or halogenated derivatives of the benzene ring.

Scientific Research Applications

2-Cyclopropoxy-4-methoxy-1-methylbenzene has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-methoxy-1-methylbenzene involves its interaction with molecular targets and pathways within biological systems. The compound can undergo electrophilic aromatic substitution reactions, where the benzene ring acts as a nucleophile and reacts with electrophiles. This interaction can lead to the formation of various substituted derivatives, which may exhibit different biological activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 2-Cyclopropoxy-4-methoxy-1-methylbenzene, a comparison is made with compounds featuring analogous substituents or applications in agrochemicals.

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Weight (g/mol)	Key Substituents	Stability	Primary Application	Toxicity (LD50, rat oral)
2-Cyclopropoxy-4-methoxy-1-methylbenzene	~208.3 (calculated)	Cyclopropoxy, methoxy, methyl	Moderate (cyclopropane ring strain)	Agrochemical intermediate (hypothesized)	Not reported
Etofenprox	376.4	Ethoxy, phenoxy, methylpropoxy	High (stable under UV light)	Pyrethroid insecticide	>5,000 mg/kg
Bromuconazole	375.7	Bromo, dichlorophenyl, triazole	Moderate (sensitive to hydrolysis)	Triazole fungicide	1,200 mg/kg
Flusilazole	315.4	Fluorophenyl, triazole, methylsilyl	High (resistant to degradation)	Fungicide	1,100 mg/kg

Structural and Functional Differences

• Cyclopropoxy vs. Ethoxy/Phenoxy Groups: The cyclopropoxy group in the target compound introduces greater steric hindrance and ring strain compared to the ethoxy group in etofenprox. This strain may reduce thermal stability but enhance reactivity in ring-opening reactions .
• Methoxy vs. Halogen Substituents: The methoxy group at the 4-position is electron-donating, contrasting with electron-withdrawing halogen groups in bromuconazole and flusilazole.
• Methyl Group Influence : The methyl group at the 1-position may enhance lipophilicity compared to unsubstituted analogs, affecting solubility and membrane permeability.

Reactivity and Stability

• The cyclopropane ring in the target compound is prone to strain-induced reactions, such as acid-catalyzed ring-opening, unlike the stable ethoxy group in etofenprox .
• Methoxy groups generally confer oxidative stability, whereas halogenated analogs (e.g., bromuconazole) may degrade under hydrolytic conditions.